Cas no 21835-63-2 (3,5-Pyridinedicarboxylic acid,4-(3-aminophenyl)-1,4-dihydro-2,6-dimethyl-, dimethyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid,4-(3-aminophenyl)-1,4-dihydro-2,6-dimethyl-, dimethyl ester
• CAS No: 21835-63-2
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 1409200
• Update Time: 2024-08-16

3,5-Pyridinedicarboxylic acid,4-(3-aminophenyl)-1,4-dihydro-2,6-dimethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,4-(3-aminophenyl)-1,4-dihydro-2,6-dimethyl-, dimethyl ester
• 3,5-Pyridinedicarboxylic acid, 4-(3-aminophenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-dimethyl ester

• Inchi： 1S/C17H20N2O4/c1-9-13(16(20)22-3)15(11-6-5-7-12(18)8-11)14(10(2)19-9)17(21)23-4/h5-8,15,19H,18H2,1-4H3
• InChI Key： ORQGFSYSENCJLL-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OC)=O)C(C2=CC=CC(N)=C2)C=1C(OC)=O

Computed Properties

• Exact Mass: 316.1424

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 478.9±45.0 °C(Predicted)
• PSA: 90.65
• pka: 4.31±0.10(Predicted)